Cas no 2229286-41-1 (2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol)

• Product Name: 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol
• CAS No: 2229286-41-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5862545
• PubChem ID: 165700797
• Update Time: 2025-07-16

2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol
• 2229286-41-1
• 2-[1-(2-aminoethyl)cyclopropyl]-6-methoxyphenol
• EN300-1798533

• Inchi： 1S/C12H17NO2/c1-15-10-4-2-3-9(11(10)14)12(5-6-12)7-8-13/h2-4,14H,5-8,13H2,1H3
• InChI Key： AVWGODJQNAZGQV-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1(CCN)CC1)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol

Chemical and Biological Properties of 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol (CAS No. 2229286-41-1)

2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol, identified by its CAS number 2229286-41-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl ring and an aminoethyl side chain attached to a methoxy-substituted phenol backbone, exhibits a unique structural framework that has garnered attention for its potential biological activity. The presence of both basic and hydroxyl functional groups suggests versatile interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural motif of 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol combines elements that are frequently observed in bioactive molecules. The cyclopropyl group, known for its rigid three-membered ring structure, can contribute to the compound's binding affinity by introducing steric constraints that optimize interactions with protein targets. Meanwhile, the aminoethyl side chain provides a polar moiety that may enhance solubility and facilitate cellular uptake. The methoxy group on the phenol ring further modulates electronic properties, influencing hydrogen bonding capabilities and metabolic stability.

Recent advancements in computational chemistry have enabled the systematic evaluation of such compounds for their pharmacological potential. Molecular docking studies indicate that 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol may interact with enzymes and receptors involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of pain and inflammation, making this compound a candidate for therapeutic intervention in related disorders. Preliminary in silico simulations suggest favorable binding affinities for key residues within these targets, hinting at its mechanistic relevance.

In parallel, experimental investigations have begun to explore the biological effects of derivatives with similar scaffolds. For instance, analogs featuring variations in the aminoethyl chain or substitution patterns on the phenol ring have shown anti-inflammatory properties in preclinical models. While 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol itself has not yet been subjected to extensive in vivo testing, its structural features align well with known bioactive molecules, suggesting potential therapeutic utility. The methoxy group, in particular, is often associated with enhanced metabolic stability, which could prolong drug efficacy.

The synthesis of 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol presents an interesting challenge due to the complexity of its three-dimensional structure. The integration of the cyclopropyl ring with the aminoethyl side chain requires precise stereochemical control to ensure optimal pharmacological properties. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made such constructions more accessible than ever before. These techniques allow chemists to manipulate molecular architecture with high fidelity, improving both yield and purity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many bioactive compounds exhibit structural motifs reminiscent of those found in plants or microorganisms. In this context, 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol may be viewed as a synthetic equivalent of hypothetical natural products, offering a scaffold upon which medicinal chemists can build novel therapeutics. The combination of computational screening and synthetic organic chemistry provides a powerful pipeline for identifying lead compounds with optimized properties.

From a medicinal chemistry perspective, the hydroxyl and amino groups on 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol offer multiple opportunities for derivatization. Functionalization at these positions can fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic clearance. For example, amide or urea linkages could be introduced to enhance binding interactions or improve pharmacokinetic profiles. Similarly, glycosylation or other modifications might enhance oral bioavailability while reducing toxicity.

The growing emphasis on personalized medicine has also influenced approaches to compound development. By leveraging high-throughput screening (HTS) technologies alongside structure-based drug design (SBDD), researchers can rapidly assess the potential activity of 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol across diverse biological assays. This data-driven strategy allows for the identification of optimal analogs tailored to specific patient populations or disease subtypes. Such efforts align with broader trends toward precision therapeutics in oncology and neurology.

Future directions for research on CAS No. 2229286-41-1 may include exploring its interactions with nucleic acids or membrane-bound receptors using biophysical techniques like NMR spectroscopy or surface plasmon resonance (SPR). Additionally, studies on its degradation pathways could provide insights into potential side effects or formulation challenges. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

The development of novel pharmaceuticals remains an iterative process that relies on interdisciplinary collaboration across chemistry, biology, and medicine. As computational tools continue to improve and synthetic methodologies evolve，compounds like 2-1-(2-aminoethyl)cyclopropyl-6-methoxyphenol will serve as valuable building blocks for next-generation therapeutics。Their unique structural features offer opportunities to address unmet medical needs through innovative drug design strategies.